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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670 Get Quote

This guide provides essential information for the safe handling and disposal of 3-Ethyl-3-
methylpentane waste. Adherence to these procedures is critical for ensuring laboratory safety

and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: Why is 3-Ethyl-3-methylpentane waste considered hazardous?

A1: 3-Ethyl-3-methylpentane waste is classified as hazardous due to several intrinsic

properties identified under GHS classifications. It is a highly flammable liquid and vapor (H225).

[1][2][3] It poses a significant aspiration hazard and may be fatal if swallowed and enters the

airways (H304).[2][3] Furthermore, it causes skin irritation (H315), may lead to drowsiness or

dizziness (H336), and is very toxic to aquatic life with long-lasting effects (H410).[2][3]

Q2: Can I dispose of small quantities of 3-Ethyl-3-methylpentane waste down the laboratory

sink?

A2: No. Due to its high toxicity to aquatic life and its status as a hazardous waste, it must not

be released into the environment.[3] Disposal down the sanitary sewer is prohibited.[4][5] All

waste must be collected for proper disposal by a licensed hazardous waste facility.

Q3: What are the approved methods for the disposal of this chemical waste?
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A3: The primary and approved method for disposing of 3-Ethyl-3-methylpentane waste is

through a licensed environmental waste management company. These facilities typically use

high-temperature incineration. The P501 precautionary statement advises disposing of the

contents and container at an approved waste disposal plant. Treatment and disposal are

subject to federal regulations, such as the Resource Conservation and Recovery Act (RCRA),

as well as state and local laws.[6][7]

Q4: What Personal Protective Equipment (PPE) is required when handling 3-Ethyl-3-
methylpentane waste?

A4: When handling this waste, you must wear appropriate PPE to prevent exposure. This

includes tightly fitting safety goggles, chemical-impermeable gloves, and fire/flame-resistant

and impervious clothing.[1] All handling should occur in a well-ventilated area or a chemical

fume hood.[1]

Q5: How should I store 3-Ethyl-3-methylpentane waste prior to collection?

A5: Store the waste in a tightly closed, properly labeled container made of a compatible

material.[1] The storage area must be a dry, cool, and well-ventilated place, away from heat,

sparks, open flames, and other ignition sources.[1][3] Store it separately from incompatible

materials, particularly oxidizing agents.

Q6: What is the correct procedure in case of a spill?

A6: In the event of a spill, immediately evacuate personnel to a safe area and ensure adequate

ventilation.[1] Remove all sources of ignition.[1] Use non-sparking tools and appropriate

personal protective equipment for cleanup.[1] Contain the spill using an inert, non-combustible

absorbent material (e.g., sand, vermiculite), collect the spillage, and place it in a sealed

container for hazardous waste disposal.[1]

Troubleshooting Guide
Q: The hazardous waste disposal vendor rejected my waste container. What are the common

reasons for this? A: Rejection typically occurs due to non-compliance issues. Common reasons

include:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.echemi.com/sds/3-methyl-3-ethylpentane-pid_Seven6545.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improper Labeling: The container lacks a "Hazardous Waste" label or the contents are not

clearly identified.

Incorrect Container: The container is not chemically compatible, is in poor condition, or is

leaking.

Open Container: Waste containers must be kept tightly sealed to prevent the release of

flammable vapors.[1]

Mixed Incompatible Wastes: The container holds chemicals that are incompatible, creating a

safety hazard.

Exceeding Accumulation Limits: The volume of waste exceeds the legally allowed amount for

a satellite accumulation area.

Q: I suspect 3-Ethyl-3-methylpentane waste was accidentally mixed with an oxidizing agent.

What should I do? A: This is a dangerous situation that could lead to a fire or explosion.

DO NOT attempt to move or open the container.

Alert all personnel and evacuate the immediate area.

If you can do so safely, secure the area to prevent entry.

Immediately contact your institution's Environmental Health & Safety (EHS) office or

emergency services.

Provide them with all available information about the mixed chemicals.

Q: My waste container appears to be bulging. What does this mean and how should I handle

it? A: A bulging container indicates an increase in internal pressure, likely from the vaporization

of the flammable liquid due to heat.

Move the container to a cooler location if it can be done safely.

Place the container in secondary containment to manage any potential leaks.
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Do not attempt to vent the container yourself unless you are trained to do so and have the

proper equipment within a fume hood.

Contact your EHS office for guidance and to arrange for an immediate pickup.

Data Summary Table
The following table summarizes key quantitative and safety data for 3-Ethyl-3-methylpentane.

Property Value Reference(s)

CAS Number 1067-08-9 [8]

Molecular Formula C₈H₁₈ [2][8][9]

Molecular Weight 114.23 g/mol [2]

Boiling Point 118 °C (at 760 mm Hg) [10]

Flash Point
13.10 °C (56.00 °F)

(estimated)
[10]

GHS Hazard Codes
H225, H304, H315, H336,

H400, H410
[2][3]

UN Number UN1262

Experimental Protocol
Protocol for the Safe Accumulation and Storage of 3-Ethyl-3-methylpentane Waste

This protocol details the mandatory procedure for collecting and temporarily storing 3-Ethyl-3-
methylpentane waste at the point of generation (satellite accumulation area) before its

collection by authorized personnel.

1.0 Personal Protective Equipment (PPE) 1.1. Before handling waste, don a lab coat, flame-

retardant clothing, chemical-impermeable gloves (e.g., nitrile), and tightly sealed safety

goggles.[1]
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2.0 Container Selection 2.1. Select a clean, empty container made of a chemically resistant

material (e.g., glass or high-density polyethylene). 2.2. Ensure the container has a screw-top

cap that can be tightly sealed. The container must be in good condition with no leaks or cracks.

3.0 Waste Collection 3.1. Perform all waste transfers inside a certified chemical fume hood to

minimize inhalation exposure.[1] 3.2. Use a funnel to carefully pour the liquid waste into the

designated waste container, avoiding splashes. 3.3. Do not fill the container beyond 90% of its

capacity to allow for vapor expansion. 3.4. After transferring the waste, securely fasten the cap

on the container. 3.5. Keep the container closed at all times except when adding waste.[5]

4.0 Labeling 4.1. As soon as the first drop of waste is added, affix a "Hazardous Waste" label to

the container. 4.2. Clearly write the full chemical name, "3-Ethyl-3-methylpentane," and any

other components in the waste stream. Do not use abbreviations or chemical formulas. 4.3.

Indicate the specific hazards associated with the waste (e.g., "Flammable," "Toxic").

5.0 Storage 5.1. Store the labeled waste container at or near the point of generation in a

designated satellite accumulation area. 5.2. Ensure the storage location is away from heat

sources, direct sunlight, and ignition sources. 5.3. Use secondary containment (e.g., a

chemical-resistant tray or bin) to capture any potential leaks. 5.4. Segregate the container from

incompatible materials, especially acids and oxidizers.

6.0 Arranging for Disposal 6.1. Monitor the volume of waste in the container. 6.2. Once the

container is 90% full, or if the waste has been accumulated for the maximum time allowed by

your institution's policy (often 90-180 days), contact your EHS department to schedule a waste

pickup.

Waste Disposal Workflow
The following diagram illustrates the decision-making process for safely managing 3-Ethyl-3-
methylpentane waste from generation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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